2-Amino-4-(4-ethoxyphenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(4-ethoxyphenyl)-6-methyl-7,8-dihydro-5H-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C18H20N4O/c1-3-23-13-6-4-12(5-7-13)17-14(10-19)18(20)21-16-8-9-22(2)11-15(16)17/h4-7H,3,8-9,11H2,1-2H3,(H2,20,21)
• InChI Key: JDNUQXZCEQTESG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=C(C(=NC3=C2CN(CC3)C)N)C#N
• Molecular Formula: C18H20N4O
• Molecular Weight: 308.4 g/mol

Description

Synthesis Analysis

This involves detailing the methods and reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions used in the synthesis.

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule and the type of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It may include information about the reagents and conditions required for the reactions, as well as the products formed.

Physical And Chemical Properties Analysis

This includes information such as the compound’s melting point, boiling point, solubility, and stability. It may also include information about the compound’s chemical reactivity.

Scientific Research Applications

Corrosion Inhibition

Naphthyridine derivatives have been studied for their effectiveness as corrosion inhibitors. Research has shown that certain naphthyridine derivatives exhibit significant inhibition efficiency for steel in acidic environments. These compounds act as mixed-type inhibitors, controlling both anodic and cathodic reactions, and their adsorption on metal surfaces follows the Langmuir adsorption isotherm. Theoretical calculations support the experimental findings, suggesting a correlation between molecular structure and inhibition performance (Ansari & Quraishi, 2015).

Synthesis Methods

Research has been conducted on the one-pot, multi-component synthesis of various naphthyridine derivatives. These methods offer efficient pathways to synthesize compounds with potential biological and industrial applications. For instance, the use of nano-catalysts has been explored for the synthesis of aminoalkyl-naphthols, demonstrating the role of these catalysts in enhancing reaction rates and product yields (Goudarziafshar et al., 2021).

Surface Morphological Studies

Surface morphological analyses through electrochemical and spectroscopic methods have provided insights into the interaction of naphthyridine derivatives with metal surfaces, confirming their potential as corrosion inhibitors. Such studies underline the importance of molecular structure in determining the adsorption behavior and protective capabilities of these compounds (Singh et al., 2016).

Photophysical Characterization

Investigations into the photophysical properties of naphthyridine derivatives, including fluorescence quenching by silver nanoparticles and surfactants, have been carried out. These studies are relevant for the development of novel probes and sensors based on naphthyridine derivatives, exploring their interaction with various quenchers and the impact of solvent polarity on their photophysical behavior (Khan et al., 2016).

Antibacterial Activity

Some naphthyridine derivatives have been synthesized and evaluated for their antibacterial activity. This research opens avenues for the development of new antibacterial agents, highlighting the potential medicinal applications of naphthyridine compounds. The structure-activity relationship studies contribute to understanding how different substitutions on the naphthyridine core affect their antibacterial efficacy (Egawa et al., 1984).

Mechanism of Action

If the compound has biological activity, the mechanism of action describes how it interacts with biological systems to produce its effects.

Safety and Hazards

This includes information about the compound’s toxicity, flammability, and environmental impact. It may also include precautions that should be taken when handling the compound.